Cas no 2503203-94-7 (Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamine)

• Product Name: Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamine
• CAS No: 2503203-94-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6525033
• Update Time: 2025-06-09

Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamine Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamine

• Inchi： 1S/C8H17NO/c1-8(2)3-4-10-7(5-8)6-9/h7H,3-6,9H2,1-2H3
• InChI Key： OQWAWXNELUXDKT-UHFFFAOYSA-N
• SMILES： C1(CN)OCCC(C)(C)C1

Experimental Properties

• Density: 0.891±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 197.8±13.0 °C(Predicted)
• pka: 9.52±0.29(Predicted)

Additional information on Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamine

Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamine (CAS No. 2503203-94-7): A Comprehensive Overview

Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2503203-94-7, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, belonging to the class of pyran derivatives, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tetrahydropyran ring system combined with a secondary amine functionality makes it a versatile scaffold for the development of novel bioactive molecules.

The< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanaminestructure exhibits a high degree of steric hindrance due to the dimethyl substitution at the 4-position of the pyran ring. This steric environment can influence the compound's reactivity and interactions with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. The compound's amine group provides a nucleophilic center that can participate in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery and development.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their pharmacological properties. The< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanaminering system is a prominent example of such heterocycles that have shown promise in various therapeutic areas. Studies have demonstrated its potential role in modulating enzyme activity and receptor binding, making it a attractive scaffold for the design of small-molecule drugs. The dimethyl substitution at the 4-position not only enhances the steric profile but also contributes to the lipophilicity of the molecule, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) properties.

One of the most compelling aspects of< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamineis its utility as an intermediate in the synthesis of more complex pharmacophores. The pyran ring can be further functionalized to introduce additional substituents or to modify its electronic properties. This flexibility allows chemists to tailor the molecule's characteristics to meet specific biological requirements. For instance, modifications at the 2-position of the pyran ring can introduce polar functional groups that enhance binding affinity to biological targets.

The< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanaminederivative has been explored in several preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with proteins involved in metabolic pathways relevant to diseases such as diabetes and obesity. Preliminary findings indicate that derivatives of this compound can modulate enzyme activity in vitro, leading to changes in metabolic flux that could have therapeutic benefits. These results warrant further investigation into its potential as a lead compound for drug development.

The synthesis of< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamineinvolves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. The use of catalytic methods has also improved reaction efficiencies and reduced byproduct formation.

The< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanaminestructure presents unique challenges and opportunities for computational modeling and drug design. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets at the atomic level. These insights are crucial for rational drug design and can help identify key residues involved in binding interactions. Additionally, computational studies can guide the optimization of lead compounds by predicting their pharmacokinetic properties and potential side effects.

The future prospects for< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanaminein pharmaceutical research are promising. Ongoing studies aim to expand its chemical space by introducing diverse substituents and exploring new synthetic pathways. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel derivatives with enhanced biological activity. These advancements hold promise for accelerating the development of next-generation therapeutics.

In conclusion,< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamine(CAS No. 2503203-94-7) is a structurally intriguing compound with significant potential in pharmaceutical chemistry. Its unique scaffold and functional groups make it a valuable tool for exploring new therapeutic modalities. As research continues to uncover its biological significance and synthetic versatility,< strong>Tetrahydro-4,4-dimethyl-2H-pyran-2-methanamineis poised to play an increasingly important role in drug discovery and development efforts worldwide.